methyl [5-(3-iodo-4,5-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5E)-5-[(3-iodo-4,5-dimethoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C15H14INO6S/c1-21-10-5-8(4-9(16)13(10)23-3)6-11-14(19)17(15(20)24-11)7-12(18)22-2/h4-6H,7H2,1-3H3/b11-6+
• InChI Key: UZPIDFGSSGZVSE-IZZDOVSWSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)I)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)I)OC
• Molecular Formula: C15H14INO6S
• Molecular Weight: 463.2 g/mol

Description

Thiazolidinones are a class of heterocyclic compounds containing a thiazolidine ring, which is a saturated thiazole. These compounds have attracted attention due to their significant pharmacological activities. Research has focused on synthesizing novel derivatives to explore their potential as therapeutic agents.

Synthesis Analysis

The synthesis of thiazolidinone derivatives typically involves the cyclocondensation of thioureas with dimethyl acetylenedicarboxylate (DMAD) in solvents like methanol at room temperature. This method yields thiazolidinone derivatives with various substitutions at the phenyl ring, demonstrating the versatility of the synthetic approach (Sher Ali et al., 2012).

Molecular Structure Analysis

The molecular structure of thiazolidinone derivatives has been elucidated using spectroscopic techniques and, in some cases, confirmed by X-ray crystallography. These studies reveal the presence of a 4-oxo-2-(substituted benzoylimino)-3-(substituted phenyl)thiazolidin-5-ylidene moiety, indicating a complex structure with potential for diverse chemical interactions (Sher Ali et al., 2012).

Chemical Reactions and Properties

Thiazolidinone derivatives can participate in various chemical reactions, including thia-Michael additions and cyclocondensations, to yield compounds with different substituents. These reactions highlight the chemical versatility of thiazolidinone compounds, allowing for the synthesis of derivatives with tailored properties (J. Szczepański et al., 2020).

Physical Properties Analysis

The physical properties of thiazolidinone derivatives, such as solubility and melting points, are influenced by the nature of the substituents on the thiazolidine ring. Spectroscopic methods, including IR, 1H, and 13C NMR, provide insights into the physical characteristics of these compounds (Nazar Trotsko et al., 2018).

Chemical Properties Analysis

Thiazolidinone derivatives exhibit a range of chemical properties, including the ability to act as aldose reductase inhibitors, showcasing their potential for therapeutic applications. The chemical properties are largely determined by the structure of the thiazolidinone core and the nature of the substituents (Sher Ali et al., 2012).